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Compound of Interest

Compound Name: 2-Bromo-5-fluorophenol

Cat. No.: B114175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial landscape for 2-Bromo-5-
fluorophenol (CAS No. 147460-41-1), a key building block in the synthesis of pharmaceuticals

and agrochemicals.[1] This document details major commercial suppliers, typical product

specifications, and a standardized workflow for procurement.

Introduction to 2-Bromo-5-fluorophenol
2-Bromo-5-fluorophenol is a halogenated phenol recognized for its utility as a versatile

intermediate in organic synthesis. The presence of both bromine and fluorine substituents

enhances its reactivity, making it a valuable component in the development of novel,

biologically active molecules.[1] Its primary applications are found in pharmaceutical research,

particularly in the synthesis of intermediates for drugs targeting neurological disorders, and in

the formulation of agricultural chemicals like herbicides and fungicides.[1]

Commercial Suppliers and Product Specifications
2-Bromo-5-fluorophenol is readily available from a variety of major chemical suppliers,

ensuring a stable supply chain for research and development needs. Purity levels are typically

offered at 97% or higher, with Gas Chromatography (GC) being a common method of analysis.

The compound is generally supplied as a colorless to light yellow or orange liquid.[1][2][3][4]

The following table summarizes the offerings from prominent suppliers for easy comparison.
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Supplier
Purity
Specification

Available
Quantities

CAS Number Notes

Thermo Scientific

Chemicals
≥96.0% (GC)[2] 5 g, 25 g[2] 147460-41-1

Originally an Alfa

Aesar product.[2]

Sigma-Aldrich

(Merck)
97%

100 mg (via

Fisher Sci.)[5]
147460-41-1 Form: liquid.

TCI America
>98.0% (GC)[3]

[4]
5 g, 25 g[3] 147460-41-1

Appearance:

Colorless to

Yellow to Orange

clear liquid.[3][4]

Chem-Impex ≥ 98% (GC)[1] Inquire for sizes 147460-41-1

Appearance:

Light yellow to

yellow to orange

clear liquid.[1]

Manchester

Organics
Inquire for purity Inquire for sizes 147460-41-1

Bulk discounts

may be

available.[6]

Ruifu Chemical >98.0% (GC)[7] Inquire for sizes 147460-41-1

Manufacturer

based in China.

[7]

Physicochemical Properties
A summary of key physical and chemical properties is provided below, compiled from various

supplier and database sources.
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Property Value Source

Molecular Formula C₆H₄BrFO [1][2][8]

Molecular Weight 191.00 g/mol [1][8]

Appearance
Clear colorless to pale

yellow/orange liquid
[1][2][3]

Density 1.717 g/mL at 25 °C

Boiling Point 184 - 186 °C [1]

Refractive Index n20/D 1.553

Flash Point 87 °C (188.6 °F) - closed cup

Standard Procurement Workflow
For researchers and drug development professionals, the process of acquiring a specialized

chemical like 2-Bromo-5-fluorophenol follows a structured pathway. This workflow ensures

proper evaluation, safety compliance, and efficient integration into research activities.
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1. Planning & Identification

2. Sourcing & Selection

3. Procurement & Logistics

4. Laboratory Use
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Caption: Logical workflow for the procurement of research chemicals.
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Safety and Handling
According to aggregated GHS information, 2-Bromo-5-fluorophenol is classified as causing

skin and serious eye irritation.[8] Appropriate personal protective equipment (PPE), including

protective gloves and eyeshields, is recommended when handling this compound. It is

designated as a combustible liquid and should be stored accordingly. Users must consult the

Safety Data Sheet (SDS) provided by the supplier for complete safety and handling information

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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